Cas no 1695282-43-9 (2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid
• CAS No: 1695282-43-9
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 5840641
• PubChem ID: 165803704
• Update Time: 2025-06-13

2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid
• EN300-1298458
• 2-{[(tert-butoxy)carbonyl]amino}-4,6-dimethylheptanoic acid
• 1695282-43-9

• Inchi： 1S/C14H27NO4/c1-9(2)7-10(3)8-11(12(16)17)15-13(18)19-14(4,5)6/h9-11H,7-8H2,1-6H3,(H,15,18)(H,16,17)
• InChI Key： UUWRJCMESMQXID-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(C)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid (CAS: 1695282-43-9)

2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid (CAS: 1695282-43-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amino group and dimethyl-substituted heptanoic acid backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of peptide-based therapeutics and enzyme inhibitors.

One of the key areas of interest is the role of 2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid in the synthesis of modified peptides. Researchers have utilized this compound to introduce steric hindrance and enhance the stability of peptide chains, thereby improving their pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of protease-resistant peptide analogs, which show promise in targeting intracellular protein-protein interactions.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a building block in the development of small-molecule inhibitors. A recent preprint on bioRxiv highlighted its use in the design of allosteric inhibitors targeting metabolic enzymes, such as acetyl-CoA carboxylase (ACC). The study reported that derivatives of 2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid exhibited selective binding to ACC, offering a novel approach to modulate lipid metabolism in metabolic disorders.

Another noteworthy advancement is the exploration of this compound in the field of prodrug design. Researchers have leveraged its Boc-protected amino group to create prodrugs with improved bioavailability. A 2024 paper in Chemical Communications detailed the synthesis of a prodrug series based on 2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid, which demonstrated enhanced cellular uptake and controlled release profiles in preclinical models.

Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production of 2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its synthesis. A study in ACS Sustainable Chemistry & Engineering proposed a catalytic method using recyclable reagents, achieving high yields with minimal waste generation.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4,6-dimethylheptanoic acid (CAS: 1695282-43-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug design underscore its importance in the field. Future research is expected to further elucidate its applications and address the remaining challenges in its synthesis and utilization.